Cas no 2408975-28-8 (3-(Methanesulfinylmethyl)-3-methylazetidine)

• Product Name: 3-(Methanesulfinylmethyl)-3-methylazetidine
• CAS No: 2408975-28-8
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5808819
• PubChem ID: 165674403
• Update Time: 2025-06-21

3-(Methanesulfinylmethyl)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2408975-28-8
• EN300-7499299
• 3-(methanesulfinylmethyl)-3-methylazetidine
• 3-(Methanesulfinylmethyl)-3-methylazetidine

• Inchi： 1S/C6H13NOS/c1-6(3-7-4-6)5-9(2)8/h7H,3-5H2,1-2H3
• InChI Key： LBGXVCASWJDBRQ-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C)CNC1)=O

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 48.3Ų

Additional information on 3-(Methanesulfinylmethyl)-3-methylazetidine

Recent Advances in the Study of 3-(Methanesulfinylmethyl)-3-methylazetidine (CAS: 2408975-28-8)

3-(Methanesulfinylmethyl)-3-methylazetidine (CAS: 2408975-28-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its methanesulfinylmethyl and methyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its strained four-membered ring and sulfoxide moiety, contribute to its distinct chemical reactivity and biological activity.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-(Methanesulfinylmethyl)-3-methylazetidine. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yield and purity, utilizing a novel asymmetric oxidation step to control the stereochemistry of the sulfinyl group. This advancement has facilitated more extensive biological evaluation of the compound, revealing its potential as a scaffold for drug development in neurological disorders and inflammatory diseases.

In pharmacological investigations, researchers have discovered that 3-(Methanesulfinylmethyl)-3-methylazetidine exhibits selective binding affinity to certain G protein-coupled receptors (GPCRs) involved in pain perception and neuroinflammation. Molecular docking studies suggest that the compound's rigid azetidine ring and polar sulfoxide group create optimal interactions with specific receptor binding pockets. These findings were further supported by in vivo studies demonstrating significant analgesic effects in animal models of chronic pain, with reduced side effects compared to current standard treatments.

The compound's mechanism of action appears to involve multiple pathways, including modulation of inflammatory cytokines and inhibition of key enzymes in the arachidonic acid cascade. A recent proteomics study published in ACS Chemical Biology identified several potential protein targets of 3-(Methanesulfinylmethyl)-3-methylazetidine, opening new avenues for targeted drug development. Particularly noteworthy is the compound's ability to selectively inhibit microglial activation without affecting neuronal viability, suggesting potential applications in neurodegenerative diseases.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have begun to explore modifications to the 3-(Methanesulfinylmethyl)-3-methylazetidine scaffold. Researchers are investigating the effects of varying the sulfoxide oxidation state, introducing different substituents on the azetidine ring, and creating prodrug derivatives to improve pharmacokinetic properties. Early results indicate that subtle modifications can significantly alter the compound's selectivity and potency, providing a rich chemical space for further optimization.

In the pharmaceutical industry, several companies have included 3-(Methanesulfinylmethyl)-3-methylazetidine in their drug discovery pipelines. Patent applications filed in 2023 reveal novel formulations combining this compound with other therapeutic agents for synergistic effects in treating complex conditions like neuropathic pain and autoimmune disorders. The compound's favorable safety profile in preliminary toxicology studies has accelerated its progression toward clinical development.

Looking forward, the research community anticipates that 3-(Methanesulfinylmethyl)-3-methylazetidine will serve as a valuable tool compound for studying azetidine pharmacology and as a lead structure for developing new therapeutic agents. Ongoing studies are exploring its potential in areas beyond its initial applications, including anticancer therapies and antiviral treatments. The compound's unique combination of structural features and biological activities positions it as a molecule of continuing interest in chemical biology and drug discovery research.